Cas no 2227798-75-4 (methyl (3R)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoate
• CAS No: 2227798-75-4
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5897011
• PubChem ID: 165613913
• Update Time: 2025-10-29

methyl (3R)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3R)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoate
• 2227798-75-4
• EN300-1747471

• Inchi： 1S/C13H16O3/c1-16-13(15)8-12(14)11-7-3-5-9-4-2-6-10(9)11/h3,5,7,12,14H,2,4,6,8H2,1H3/t12-/m1/s1
• InChI Key： KGGCIKMWFPXZCD-GFCCVEGCSA-N
• SMILES： O[C@H](CC(=O)OC)C1=CC=CC2CCCC=21

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoate

Comprehensive Overview of Methyl (3R)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoate (CAS No. 2227798-75-4)

The compound methyl (3R)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoate (CAS No. 2227798-75-4) is a chiral ester derivative with significant potential in pharmaceutical and fine chemical applications. Its unique structure, featuring a 2,3-dihydro-1H-indene moiety and a hydroxypropanoate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its stereospecificity and versatility in organic synthesis.

In recent years, the demand for chiral building blocks like methyl (3R)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoate has surged, driven by advancements in asymmetric catalysis and green chemistry. This compound aligns with the growing focus on sustainable synthesis and atom economy, as it can be efficiently produced using enantioselective methods. Its applications span from pharmaceutical intermediates to flavor and fragrance development, making it a topic of interest in both academic and industrial settings.

One of the key advantages of CAS No. 2227798-75-4 is its role in the synthesis of optically active compounds. The presence of the hydroxy group at the 3-position allows for further functionalization, enabling the creation of complex molecules with high enantiomeric purity. This is particularly relevant in the development of drug candidates, where stereochemistry often dictates biological activity. As such, this compound is frequently discussed in the context of medicinal chemistry and drug discovery.

The synthesis of methyl (3R)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoate typically involves asymmetric hydrogenation or enzymatic resolution, methods that are gaining traction due to their environmental friendliness and high efficiency. These processes are often highlighted in discussions about green chemistry and biocatalysis, which are trending topics in the scientific community. Researchers are also exploring its potential in cascade reactions and multi-step syntheses, further expanding its utility.

From a commercial perspective, CAS No. 2227798-75-4 is gaining attention as a high-value intermediate. Its applications in the fine chemicals sector, particularly in the production of specialty materials and performance chemicals, are being actively investigated. The compound's stability and reactivity profile make it suitable for scalable production, addressing the need for cost-effective and sustainable manufacturing processes.

In conclusion, methyl (3R)-3-(2,3-dihydro-1H-inden-4-yl)-3-hydroxypropanoate (CAS No. 2227798-75-4) represents a promising candidate for diverse applications in chemistry and beyond. Its alignment with current trends in green synthesis, chiral technology, and pharmaceutical innovation ensures its continued relevance in scientific and industrial research. As the field evolves, this compound is likely to play an even more significant role in the development of next-generation chemical solutions.